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The table below summarizes key findings from a 1977 comparative study and a 2019 development study,

which offer the most direct experimental data on palatability.

Study/Product
Formulation
Type

Key Palatability
Findings

Experimental Data &
Methodology

K-Lyte/Cl, Kato,
Kaochlor 10%
(1977) [1]

Powder

packets; Liquid
solution

Finished with the

highest preference
scores in a paired

comparison test.
Described as "highly

flavored." [1]

Methodology: 20 samples tested

by 152 people. 9 "most preferred"
samples were divided into 36

pairs, each tested 4 times by 24
volunteers who chose the

preferred sample in each pair. [1]

Eudragit E100
Coated KCl Dry
Syrup (2019) [2]

Taste-masked

powder for oral
suspension

Showed ~2-fold better
taste-masking
compared to a

commercial KCl syrup in
an Electronic Taste

Sensing Machine
evaluation. [2]

Methodology: Fluid bed coating

of KCl crystals with a polymer
(Eudragit E100). Palatability was

assessed using an Electronic
Taste Sensing Machine
(Multisensor System). [2]
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For researchers looking to replicate or build upon these studies, here is a detailed breakdown of the

methodologies.

1977 Comparative Clinical Study [1]

Objective: To compare the palatability of various commercially available potassium chloride
oral preparations.

Sample Preparation: Twenty different commercially available KCl samples were obtained for
testing.

Sensory Evaluation: The study was conducted from February to April 1975 with 152
participants. Initial testing grouped nine samples into a "most preferred" category. These nine

were then compared in all 36 possible pairs. Twenty-four volunteers each tested six pairs of
samples, choosing the preferred one in each pair. Each pair was tested four times.

Data Analysis: Samples were scored based on the number of times they were chosen as the
preferred option. The top three finishers, while not statistically significantly different from the

rest of the subgroup, had the highest scores.

2019 Taste-Masking Development Study [2]

Objective: To develop a palatable and easy-to-reconstitute KCl dry syrup using a taste-

masking polymer.
Formulation & Coating:

Coating Process: KCl crystals were coated in a fluidized bed processor (Wurster coater)
using a bottom-spray technique.

Coating Solution: Eudragit E100 polymer was dissolved in a mixture of isopropyl alcohol
and acetone (60:40). The solution also contained triethyl citrate (plasticizer), talc (anti-

adherent), and titanium dioxide (opacifier).
Optimization: Coating trials with varying polymer concentrations (4%, 6%, 10%, 15%)

were conducted. The 10% polymer solution (C3 composition) was identified as optimal,
providing an 81% entrapment efficiency and a suitable release profile.

Palatability Assessment: The taste-masking efficiency of the optimized formulation was
quantitatively evaluated against a commercial KCl syrup using an Electronic Taste Sensing
Machine (Multisensor System), which simulates the human taste sensation.

Taste-Masking Pathway for KCl Formulations

The following diagram illustrates the strategic pathway for taste-masking oral KCl solutions, based on the

successful approach documented in the 2019 research:
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Unacceptable Taste of KCl

Taste-Masking Strategy:
Physical Barrier Coating

Key Material:
Eudragit E100 Polymer

Manufacturing Method:
Fluid Bed Coating

Mechanism 1:
Prevents contact of KCl 

with taste buds

Mechanism 2:
Prevents instantaneous 

release in stomach

Outcome:
Improved Palatability
& Patient Compliance

Evaluation:
Electronic Taste Sensing Machine

Confirms

Click to download full resolution via product page

Considerations for Researchers

When evaluating or developing oral KCl formulations, the literature suggests these factors are critical:

Palatability vs. Cost: The 1977 study noted that the most preferred formulations were also among

the most expensive, highlighting a common trade-off in formulation design [1].
Formulation Choice Impacts Compliance: The primary goal of improving palatability is to enhance

long-term patient adherence to the prescribed regimen, which is a crucial metric for success [1] [2].
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Quantitative vs. Human Sensory Analysis: Modern methods like electronic tongues offer objective,

reproducible data for screening [2]. However, for a definitive palatability profile, human sensory
panels remain the gold standard [1].
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References

1. of Palatability potassium chloride comparison oral solutions [pubmed.ncbi.nlm.nih.gov]

2. Development and evaluation of taste masked dry syrup formulation of...

[aapsopen.springeropen.com]

To cite this document: Smolecule. [Comparative Palatability of Oral KCl Solutions]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b655170#comparative-palatability-

oral-kcl-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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